Cas no 1266688-87-2 (2-(piperazin-1-yl)propanenitrile dihydrochloride)

• Product Name: 2-(piperazin-1-yl)propanenitrile dihydrochloride
• CAS No: 1266688-87-2
• MF: C₇H₁₅Cl₂N₃
• MW: 212.120099306107
• CID: 6148324
• PubChem ID: 52983599
• Update Time: 2025-05-19

2-(piperazin-1-yl)propanenitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)propanenitrile dihydrochloride
• AKOS015948273
• 1266688-87-2
• NS-02386
• CS-0235741
• AT22723
• MFCD21090471
• EN300-1605243
• 2-piperazin-1-ylpropanenitrile;dihydrochloride
• 2-(PIPERAZIN-1-YL)PROPANENITRILE 2HCL

• Inchi： 1S/C7H13N3.2ClH/c1-7(6-8)10-4-2-9-3-5-10;;/h7,9H,2-5H2,1H3;2*1H
• InChI Key： BVUHZTDRIKSCGC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(C#N)C)CCNCC1

Computed Properties

• Exact Mass: 211.0643029g/mol
• Monoisotopic Mass: 211.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on 2-(piperazin-1-yl)propanenitrile dihydrochloride

2-(Piperazin-1-yl)propanenitrile Dihydrochloride (CAS 1266688-87-2): A Comprehensive Overview

2-(Piperazin-1-yl)propanenitrile dihydrochloride (CAS 1266688-87-2) is a specialized chemical compound with significant relevance in pharmaceutical research and organic synthesis. This piperazine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a propanenitrile backbone linked to a piperazine ring, making it a valuable intermediate for creating more complex molecules.

The growing interest in 2-(piperazin-1-yl)propanenitrile dihydrochloride stems from its versatility in medicinal chemistry. Researchers are particularly interested in how this nitrile-containing compound can be utilized to develop novel therapeutic agents. Recent studies have explored its potential in targeting specific biological pathways, aligning with current trends in precision medicine and personalized drug development.

From a chemical perspective, CAS 1266688-87-2 exhibits several notable characteristics. The dihydrochloride salt form enhances its stability and solubility, which are crucial factors for laboratory applications. The compound's molecular structure allows for various modifications, making it a flexible building block in synthetic chemistry. These properties have led to increased demand from pharmaceutical companies and research institutions focusing on small molecule drug discovery.

The synthesis of 2-(piperazin-1-yl)propanenitrile dihydrochloride involves carefully controlled reactions to ensure high purity and yield. Modern green chemistry approaches are being applied to its production, reflecting the industry's shift toward more sustainable practices. This aligns with current discussions about environmentally friendly synthesis methods in the chemical sector.

Quality control is paramount when working with 1266688-87-2. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify the compound's identity and purity. These rigorous standards meet the requirements of GMP-compliant research facilities and pharmaceutical manufacturers.

Storage and handling of 2-(piperazin-1-yl)propanenitrile dihydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light. These storage conditions maintain the stability of this pharmaceutical intermediate for extended periods.

The market for piperazine derivatives like CAS 1266688-87-2 has shown steady growth, driven by increasing research into CNS-targeting drugs and neurological therapies. This compound's potential applications in developing treatments for various conditions have made it a subject of interest in both academic and industrial research circles.

Future research directions for 2-(piperazin-1-yl)propanenitrile dihydrochloride may explore its utility in creating novel bioactive molecules. The compound's structural features make it particularly interesting for designing selective enzyme inhibitors and receptor modulators, areas that are currently receiving significant attention in drug discovery programs.

For researchers considering 1266688-87-2 for their projects, it's important to consult the latest scientific literature and safety data sheets. The compound's properties and potential applications continue to be explored in peer-reviewed studies, contributing to our understanding of this versatile chemical building block.

The development of 2-(piperazin-1-yl)propanenitrile dihydrochloride derivatives represents an active area of investigation in medicinal chemistry. Scientists are examining how structural modifications might enhance the compound's biological activity or alter its pharmacokinetic properties, potentially leading to new therapeutic candidates.

In conclusion, CAS 1266688-87-2 stands as an important compound in contemporary chemical research. Its unique combination of a piperazine moiety and nitrile functionality offers numerous possibilities for creating innovative molecules with potential pharmaceutical applications. As research progresses, we can expect to see more developments involving this chemically versatile intermediate.